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3,23-Dioxocycloart-24-en-26-oic acid 3,23-Dioxocycloart-24-en-26-oic acid
Brand Name: Vulcanchem
CAS No.: 870456-88-5
VCID: VC0197870
InChI: InChI=1S/C30H44O4/c1-18(15-20(31)16-19(2)25(33)34)21-9-11-28(6)23-8-7-22-26(3,4)24(32)10-12-29(22)17-30(23,29)14-13-27(21,28)5/h16,18,21-23H,7-15,17H2,1-6H3,(H,33,34)/b19-16+/t18-,21-,22+,23+,27-,28+,29-,30+/m1/s1
SMILES: CC(CC(=O)C=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C
Molecular Formula: C30H44O4
Molecular Weight:

3,23-Dioxocycloart-24-en-26-oic acid

CAS No.: 870456-88-5

Reference Standards

VCID: VC0197870

Molecular Formula: C30H44O4

Molecular Weight:

3,23-Dioxocycloart-24-en-26-oic acid - 870456-88-5

CAS No. 870456-88-5
Product Name 3,23-Dioxocycloart-24-en-26-oic acid
Molecular Formula C30H44O4
IUPAC Name (E,6R)-2-methyl-4-oxo-6-[(1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-6-oxo-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]hept-2-enoic acid
Standard InChI InChI=1S/C30H44O4/c1-18(15-20(31)16-19(2)25(33)34)21-9-11-28(6)23-8-7-22-26(3,4)24(32)10-12-29(22)17-30(23,29)14-13-27(21,28)5/h16,18,21-23H,7-15,17H2,1-6H3,(H,33,34)/b19-16+/t18-,21-,22+,23+,27-,28+,29-,30+/m1/s1
SMILES CC(CC(=O)C=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(=O)C5(C)C)C)C
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PubChem Compound 21593999
Last Modified Nov 13 2021
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